N-(1H-Indazol-5-yl)cyclobutanecarboxamide
N-(1H-Indazol-5-yl)cyclobutanecarboxamide
Rhodblock 6 is an inhibitor of the Rho pathway. It acts by specifically abrogating Rho kinase activity.
Brand Name:
Vulcanchem
CAS No.:
886625-06-5
VCID:
VC0541367
InChI:
InChI=1S/C12H13N3O/c16-12(8-2-1-3-8)14-10-4-5-11-9(6-10)7-13-15-11/h4-8H,1-3H2,(H,13,15)(H,14,16)
SMILES:
C1CC(C1)C(=O)NC2=CC3=C(C=C2)NN=C3
Molecular Formula:
C12H13N3O
Molecular Weight:
215.25 g/mol
N-(1H-Indazol-5-yl)cyclobutanecarboxamide
CAS No.: 886625-06-5
Inhibitors
VCID: VC0541367
Molecular Formula: C12H13N3O
Molecular Weight: 215.25 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 886625-06-5 |
|---|---|
| Product Name | N-(1H-Indazol-5-yl)cyclobutanecarboxamide |
| Molecular Formula | C12H13N3O |
| Molecular Weight | 215.25 g/mol |
| IUPAC Name | N-(1H-indazol-5-yl)cyclobutanecarboxamide |
| Standard InChI | InChI=1S/C12H13N3O/c16-12(8-2-1-3-8)14-10-4-5-11-9(6-10)7-13-15-11/h4-8H,1-3H2,(H,13,15)(H,14,16) |
| Standard InChIKey | GXJXOQKXBIPBKB-UHFFFAOYSA-N |
| SMILES | C1CC(C1)C(=O)NC2=CC3=C(C=C2)NN=C3 |
| Canonical SMILES | C1CC(C1)C(=O)NC2=CC3=C(C=C2)NN=C3 |
| Appearance | Solid powder |
| Description | Rhodblock 6 is an inhibitor of the Rho pathway. It acts by specifically abrogating Rho kinase activity. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Rhodblock 6; Rhodblock-6; Rhodblock6; |
| Reference | 1: Castoreno AB, Smurnyy Y, Torres AD, Vokes MS, Jones TR, Carpenter AE, Eggert US. Small molecules discovered in a pathway screen target the Rho pathway in cytokinesis. Nat Chem Biol. 2010 Jun;6(6):457-63. doi: 10.1038/nchembio.363. Epub 2010 May 2. PubMed PMID: 20436488; PubMed Central PMCID: PMC2873065. |
| PubChem Compound | 6466029 |
| Last Modified | Nov 11 2021 |
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